Cas no 3002494-65-4 ((6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol)

• Product Name: (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol
• CAS No: 3002494-65-4
• MF: C₁₁H₁₂ClFOS
• MW: 246.728784561157
• CID: 6797238
• PubChem ID: 171366526
• Update Time: 2025-06-21

(6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol
• 3002494-65-4

• Inchi： 1S/C11H12ClFOS/c1-15-8-5-4-7(12)9(10(8)13)11(14)6-2-3-6/h4-6,11,14H,2-3H2,1H3
• InChI Key： ISIMEPTZSPZBNA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1C(C1CC1)O)F)SC

Computed Properties

• Exact Mass: 246.0281420g/mol
• Monoisotopic Mass: 246.0281420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.5Ų

Additional information on (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol

Compound CAS No 3002494-65-4: (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol

The compound CAS No 3002494-65-4, also known as (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. Recent studies have highlighted its intriguing chemical reactivity and bioactivity, making it a subject of extensive research.

The molecular structure of (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol is characterized by a phenyl ring substituted with chlorine, fluorine, and a methylthio group at specific positions. The cyclopropyl group attached to the phenyl ring introduces additional strain and reactivity, which are key factors in determining the compound's chemical behavior. The methanol group further enhances the molecule's functional versatility, enabling it to participate in various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of palladium-catalyzed cross-coupling reactions and selective oxidation techniques. Researchers have demonstrated that the synthesis pathway can be optimized to achieve high yields and excellent stereochemical control, which are critical for its potential use in pharmaceutical applications.

In terms of pharmacological activity, studies have shown that CAS No 3002494-65-4 exhibits promising anti-inflammatory and antioxidant properties. Preclinical trials have indicated that the compound can effectively inhibit the production of reactive oxygen species (ROS) and modulate inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

Beyond its pharmacological applications, this compound has also been explored for its role in materials science. The unique electronic properties of the cyclopropyl group and the phenyl ring make it a promising candidate for use in organic electronics. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) and flexible electronics, where it has shown improved charge transport properties compared to traditional materials.

The environmental impact of (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol has also been a topic of interest. Studies have demonstrated that the compound is biodegradable under specific conditions, reducing its potential ecological footprint. However, further research is needed to fully understand its long-term environmental effects and ensure sustainable practices in its production and application.

In conclusion, CAS No 3002494-65-4, or (6-Chloro-2-fluoro-3-(methylthio)phenyl)(cyclopropyl)methanol, represents a versatile and innovative molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future developments in medicine, materials science, and environmental sustainability.